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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425 Get Quote

For researchers and scientists developing materials for high-temperature environments, the

selection of appropriate intermetallic compounds is critical. This guide provides a comparative

analysis of the high-temperature strength of CeNi4 against other well-characterized

intermetallic compounds. Due to a lack of available experimental data for CeNi4 in the

reviewed literature, this guide focuses on providing a framework for its evaluation by comparing

it with established high-temperature intermetallics such as Ni3Al, NiAl, and TiAl. All quantitative

data is summarized for easy comparison, and detailed experimental protocols for high-

temperature mechanical testing are provided.

High-Temperature Mechanical Strength Comparison
Intermetallic compounds are prized for their high melting points and ordered crystal structures,

which can lead to superior strength retention at elevated temperatures compared to

conventional alloys. The table below summarizes the high-temperature yield strength of several

key intermetallic compounds. It is important to note that while CeNi4 is a subject of interest,

specific experimental data on its high-temperature mechanical properties were not available in

the public literature at the time of this review.
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Intermetallic
Compound

Crystal
Structure

Melting Point
(°C)

Yield Strength
at Room
Temperature
(MPa)

Yield Strength
at 800°C (MPa)

CeNi4 Orthorhombic ~840
Data Not

Available

Data Not

Available

Ni3Al L1₂ (fcc) 1390 ~300 - 400

~450 - 550

(anomalous yield

behavior)[1][2][3]

NiAl B2 (bcc) 1638 ~250 - 400
~100 - 150[4][5]

[6]

TiAl (gamma) L1₀ (fct) ~1460 ~400 - 600 ~350 - 500[7]

Note: The values presented are approximate and can vary significantly based on alloy

composition, processing, and microstructure.

Experimental Protocols for High-Temperature
Strength Evaluation
To ensure accurate and reproducible data for the high-temperature mechanical properties of

intermetallic compounds like CeNi4, standardized testing procedures are essential. The

following outlines the methodologies for high-temperature tensile and creep testing, primarily

based on ASTM standards.

High-Temperature Tensile Testing (ASTM E21)
This test determines the tensile strength, yield strength, elongation, and reduction of area of a

material at elevated temperatures.

Specimen Preparation:

Standard tensile specimens are machined from the material to be tested, with dimensions

conforming to ASTM E8/E8M.
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The surface finish of the specimen is critical to avoid premature failure from surface defects.

Test Procedure:

The specimen is mounted in a universal testing machine equipped with a high-temperature

furnace.

An extensometer, suitable for high-temperature use, is attached to the specimen's gauge

length to accurately measure strain.

The furnace heats the specimen to the desired test temperature and allows it to stabilize.

A uniaxial tensile load is applied at a controlled strain rate until the specimen fractures.

Load and extension data are recorded throughout the test.

Creep Testing
Creep tests evaluate the time-dependent deformation of a material under a constant load at

elevated temperatures.

Specimen Preparation:

Similar to tensile testing, standardized specimens are used.

Test Procedure:

The specimen is placed in a creep testing frame and enclosed within a furnace.

A constant tensile load is applied to the specimen.

The temperature is maintained at a constant, elevated level.

The elongation (creep strain) of the specimen is measured over an extended period.

The test can be run to rupture or for a predetermined duration to determine the creep rate.

Experimental Workflow Visualization
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The following diagram illustrates a generalized workflow for the experimental evaluation of the

high-temperature strength of an intermetallic compound.
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Caption: Generalized workflow for evaluating high-temperature strength.

Discussion and Future Outlook
While specific data for CeNi4 remains elusive in the public domain, the comparison with

established high-temperature intermetallics like Ni3Al, NiAl, and TiAl provides a valuable

benchmark. Ni3Al exhibits an interesting phenomenon of increasing yield strength with

temperature up to a certain point, making it suitable for specific high-temperature applications.

[1][2][3] TiAl alloys offer a good combination of strength and low density.[7] In contrast, NiAl,

despite its very high melting point, tends to lose strength significantly at elevated temperatures.

[4][5][6]

To ascertain the potential of CeNi4 for high-temperature applications, a systematic

experimental investigation following the protocols outlined in this guide is necessary. Key areas

of investigation should include:

High-Temperature Tensile Properties: Determining the yield strength and ultimate tensile

strength of CeNi4 at a range of temperatures to understand its strength retention capabilities.

Creep Resistance: Evaluating the long-term deformation behavior under constant load and

temperature to assess its suitability for structural components under sustained stress.

Microstructural Stability: Characterizing the microstructure of CeNi4 before and after high-

temperature exposure and mechanical testing to understand the mechanisms governing its

mechanical behavior.

By conducting these fundamental studies, the performance of CeNi4 can be directly compared

to the established intermetallic compounds presented here, providing the necessary data for its

consideration in advanced high-temperature applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/314187243_Ni3Al-B_ALLOYS_AND_THEIR_MECHANICAL_PROPERTIES_AT_HIGH_TEMPERATURES
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/effect-of-prestress-on-tensile-yield-strength-of-a-ni3al-alloy/484047DA57050E393F76FB2CF6EDF6BF
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/effect-of-prestress-on-tensile-yield-strength-of-a-ni3al-alloy/484047DA57050E393F76FB2CF6EDF6BF
https://www.researchgate.net/figure/Yield-strength-of-the-intermetallic-phases-Ni-3-Al-8-Co-3-Ti-9-and-Co-3-Al-W-5_fig14_264827198
https://en.wikipedia.org/wiki/Nickel_aluminide
https://www.researchgate.net/figure/Temperature-dependence-of-tensile-yield-strength-of-NiAl-alloys-20_fig6_226649664
https://www.researchgate.net/figure/Compressive-yield-strengths-of-NiAl-based-materials-at-different-temperatures_fig5_257442185
https://www.researchgate.net/publication/294208742_Compressive_yield_strength_of_TiAl_alloy_at_elevated_temperature
https://www.benchchem.com/product/b15435425#ceni4-compared-to-other-intermetallic-compounds-for-high-temperature-strength
https://www.benchchem.com/product/b15435425#ceni4-compared-to-other-intermetallic-compounds-for-high-temperature-strength
https://www.benchchem.com/product/b15435425#ceni4-compared-to-other-intermetallic-compounds-for-high-temperature-strength
https://www.benchchem.com/product/b15435425#ceni4-compared-to-other-intermetallic-compounds-for-high-temperature-strength
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15435425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

